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Fungicide Comparison at a Glance

Prothioconazole (DMI - FRAC Group

Feature 3) Strobilurins (Qol - FRAC Group 11)
Chemical Triazolinthione (a type of triazole) [1] Strobilurin (e.g., azoxystrobin,

Class trifloxystrobin) [2]

Mode of Sterol Biosynthesis Inhibitor (G); inhibits Respiration Inhibitor (C); blocks electron

Action (MoA)

Activity

Efficacy
Spectrum

Key Strength

demethylation (ergosterol synthesis) [1]

(3]

Systemic with protective, curative, and
eradicative action [3]

Broad-spectrum [1]. High efficacy on
Fusarium head blight, Septoria, rusts,
eyespot [4] [3].

Effective against a wide range of
diseases, including those caused by
Fusarium spp. [4]

transfer at the quinol outer site (Qol) in
mitochondria [1]

Broad-spectrum, primarily preventative
with limited to no curative activity [1]

Broad-spectrum. Highly effective
against rusts, powdery mildew, downy
mildew, and leaf spots [2].

Triggers "greening effect” and delayed
senescence, improving plant health and
stress tolerance [1].
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Prothioconazole (DMI - FRAC Group

Feature 3) Strobilurins (Qol - FRAC Group 11)
Resistance Moderate [1] High [1]

Risk

Primary Foliar spray and seed treatment on Primarily foliar spray on cereals, fruits,
Application cereals, soybeans, and canola [3] [5] vegetables, and oilseeds [2]

Detailed Experimental Data and Findings

For a deeper scientific comparison, here are key experimental observations and methodological

considerations relevant to researchers.

Response to Sub-Lethal Doses

A critical area of research involves fungal response to sub-lethal fungicide concentrations, which is vital for

understanding resistance and unintended effects.

Strobilurins (e.g.,

Aspect Prothioconazole .
Azoxystrobin)
Mycotoxin Increased DON production in £ graminearum at sub-  No significant influence
Induction lethal doses [6]. on DON production
observed [6].
Proposed Induces a timely hyperproduction of H20:z in the Not applicable, as no
Mechanism fungus, which acts as a trigger for DON biosynthesis effect on DON was found
[6]. in the study [6].
Experimental Effect disappeared when catalase (H202 scavenger) Not applicable.
Validation was applied with the fungicide, confirming H20:2 role
[6]. Direct H202 application to conidia similarly induced
DON [6].
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Experimental Protocol for In Vitro Assessment

The following methodology, adapted from scientific studies, can be used to evaluate fungicide effects on

fungal growth and mycotoxin production [6].

(Start Experimena

Prepare Fungicide Dilutions
(Field dose & serial dilutions)

.

Inoculate Liquid Medium
with F. graminearum Conidia

:

Apply Fungicide Treatments

(Assess Outcomes at Time Points]

Conidial Germination Fungal Biomass DON Mycotoxin
(Microscopy) (Q-PCR) (ELISA)

Click to download full resolution via product page

e Fungal Material: Use a defined strain of Fusarium graminearum [6].
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e Treatment Preparation: Create a dilution series of the fungicides (e.g., prothioconazole,
azoxystrobin) from the recommended field dose down to 1/1000 [6].
e Experimental Setup: Inoculate liquid culture medium with fungal conidia and apply the fungicide
treatments [6]. Include an untreated control.
¢ Incubation & Data Collection: Incubate cultures and assess at multiple time points (e.g., 4h, 24h,
48h) [6]:
o Conidial Germination: Evaluate using microscopy [6].
o Fungal Biomass: Quantify using Q-PCR analysis [6].
o Mycotoxin Production: Measure Deoxynivalenol (DON) levels using a competitive ELISA [6].
e Oxidative Stress Investigation: To probe mechanism, include a treatment with prothioconazole
plus catalase (a H202 scavenging enzyme) and compare results [6].

Resistance Management Strategies

Both fungicides require careful resistance management, but the specific strategies differ due to their distinct

resistance risk levels [1].

Moderate Resistance Risk
(DMI Fungicides)

Apply in permissible mixture
with non-DMI MoA

Apply in mixture with Use early in disease cycle
effective partner

(preventative)

Avoid reduced/repeated rates Limit applications per season

Rotate with non-DMI fungicides Use label rates at recommended timing

Click to download full resolution via product page

Key Insights for Research and Development

e Synergistic Combinations: Patent literature exists for specific fungicidal mixtures containing
prothioconazole and a strobilurin (like trifloxystrobin), highlighting the industry's approach to
enhancing efficacy and managing resistance through formulated combinations [7].

¢ Residue and Risk Profile: Dietary intake risk assessments for prothioconazole (via its metabolite
desthio-prothioconazole) and strobilurins like fluoxastrobin in wheat indicate that terminal residues,
when applied according to guidelines, pose a low dietary risk to consumers, with risk quotients far
below 100% [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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